N-(1-benzylpiperidin-4-yl)-5-methylpyrimidin-2-amine

• IUPAC Name: N-(1-benzylpiperidin-4-yl)-5-methylpyrimidin-2-amine
• InChI: InChI=1S/C17H22N4/c1-14-11-18-17(19-12-14)20-16-7-9-21(10-8-16)13-15-5-3-2-4-6-15/h2-6,11-12,16H,7-10,13H2,1H3,(H,18,19,20)
• InChI Key: BRDUUBJJYGVITN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)NC2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C17H22N4
• Molecular Weight: 282.4 g/mol

Description

N-(1-benzylpiperidin-4-yl)-5-methylpyrimidin-2-amine, also known as 4'-Me-α-PVP, is a synthetic cathinone that belongs to the pyrrolidine class of compounds. This compound is a stimulant drug that has gained popularity in recent years due to its psychoactive effects. The purpose of

Mechanism of Action

The mechanism of action of 4'-Me-α-PVP involves the inhibition of dopamine reuptake in the brain. This results in the accumulation of dopamine in the synaptic cleft, which leads to increased dopamine signaling in the brain. This increased dopamine signaling is responsible for the psychoactive effects of 4'-Me-α-PVP.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4'-Me-α-PVP include increased heart rate, blood pressure, and body temperature. This compound also produces feelings of euphoria, increased energy, and alertness. However, prolonged use of 4'-Me-α-PVP can lead to addiction, psychosis, and other negative effects.

Advantages and Limitations for Lab Experiments

One advantage of using 4'-Me-α-PVP in lab experiments is its potent dopamine reuptake inhibition. This makes it a useful tool for studying the dopamine system in the brain. However, the psychoactive effects of this compound can make it difficult to use in certain types of experiments. Additionally, the addictive properties of 4'-Me-α-PVP make it important to use caution when handling this compound in the lab.

Future Directions

There are several potential future directions for research on 4'-Me-α-PVP. One area of interest is the development of new treatments for addiction and other negative effects associated with prolonged use of this compound. Additionally, further research is needed to better understand the mechanism of action of 4'-Me-α-PVP and its effects on the brain. Finally, continued research on the synthesis and properties of 4'-Me-α-PVP may lead to the development of new drugs with improved therapeutic properties.

Synthesis Methods

The synthesis of 4'-Me-α-PVP involves the reaction between 4-methylpyrimidine-2-amine and 1-benzylpiperidin-4-yl carbonitrile in the presence of a reducing agent such as lithium aluminum hydride. This reaction results in the formation of 4'-Me-α-PVP as a white crystalline powder.

Scientific Research Applications

4'-Me-α-PVP has been the subject of several scientific studies due to its psychoactive effects. This compound has been found to act as a potent dopamine reuptake inhibitor, which results in the release of dopamine in the brain. This mechanism of action is similar to other stimulant drugs such as cocaine and amphetamines.